![molecular formula C10H9ClO2S2 B8634752 1-Chloro-4-{[2-(ethenesulfonyl)ethenyl]sulfanyl}benzene CAS No. 61441-97-2](/img/structure/B8634752.png)
1-Chloro-4-{[2-(ethenesulfonyl)ethenyl]sulfanyl}benzene
Cat. No. B8634752
Key on ui cas rn:
61441-97-2
M. Wt: 260.8 g/mol
InChI Key: DZJAPMZZACVGHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:10]=[CH:11][S:12](=[O:13])(=[O:14])[CH:15]=[CH2:16].[Cl:17][CH2:18][Cl:19].[Cl:1][c:2]1[cH:3][cH:4][c:5]([S:8][Cl:9])[cH:6][cH:7]1>>[Cl:1][c:2]1[cH:3][cH:4][c:5]([S:8][CH:10]=[CH:11][S:12](=[O:13])(=[O:14])[CH:15]=[CH2:16])[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C=CS(=O)(=O)C=C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClSc1ccc(Cl)cc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C=CS(=O)(=O)C=CSc1ccc(Cl)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
